2-(4-Bromophenoxy)-2,2-difluoroethanol
Description
Scientific Research Applications
- BMPPA can serve as a lead compound for developing new drugs. Its structural features make it an attractive starting point for designing pharmaceutical agents. Researchers can explore modifications to enhance its efficacy, bioavailability, and safety profile .
- BMPPA has applications in plant research. Scientists use it to study plant physiology, genetics, and molecular biology. Its unique properties may shed light on plant responses to environmental stressors or contribute to crop improvement.
- The compound’s aromatic fragment and specific substituents make it a potential antiviral agent. Researchers have investigated similar derivatives for their binding affinity and inhibition of viral proteins. BMPPA could be explored further in this context .
- BMPPA’s interactions with cellular components could be harnessed for therapeutic purposes. Its effects on mammalian cells, including potential toxicity or protective mechanisms, warrant investigation.
- BMPPA forms coordination compounds with metal ions. For instance, a nickel(II) complex with 2-(4-bromophenoxy)acetohydrazide was characterized. The complex exhibits a polymeric structure, with the ligand coordinating through the carbonyl oxygen and amine nitrogen. Isopropanol and chlorine atoms bridge between metal centers .
- BMPPA derivatives have been used to synthesize novel sulfur-containing heterocycles. These compounds possess γ-lactone and 1,4-dithiepine moieties. Such structures may find applications in materials science or organic synthesis .
Medicinal Chemistry
Plant Physiology and Genetics
Antiviral Activity
Therapeutic Strategies in Mammalian Cells
Coordination Chemistry
Novel Sulfur Heterocycles
properties
IUPAC Name |
2-(4-bromophenoxy)-2,2-difluoroethanol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7BrF2O2/c9-6-1-3-7(4-2-6)13-8(10,11)5-12/h1-4,12H,5H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KTBLJFRMOBDPLW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1OC(CO)(F)F)Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7BrF2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.04 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-Bromophenoxy)-2,2-difluoroethanol | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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